Cas no 2171803-79-3 (1-4-(2,4-dimethyl-1H-imidazol-1-yl)phenylethan-1-one)
1-4-(2,4-dimethyl-1H-imidazol-1-yl)phenylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-4-(2,4-dimethyl-1H-imidazol-1-yl)phenylethan-1-one
- 1-[4-(2,4-dimethyl-1H-imidazol-1-yl)phenyl]ethan-1-one
- EN300-1292621
- 2171803-79-3
-
- Inchi: 1S/C13H14N2O/c1-9-8-15(11(3)14-9)13-6-4-12(5-7-13)10(2)16/h4-8H,1-3H3
- InChI Key: YELXPCYPEWKBEU-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=CC(=CC=1)N1C=C(C)N=C1C
Computed Properties
- Exact Mass: 214.110613074g/mol
- Monoisotopic Mass: 214.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 34.9Ų
1-4-(2,4-dimethyl-1H-imidazol-1-yl)phenylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1292621-1.0g |
1-[4-(2,4-dimethyl-1H-imidazol-1-yl)phenyl]ethan-1-one |
2171803-79-3 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1292621-50mg |
1-[4-(2,4-dimethyl-1H-imidazol-1-yl)phenyl]ethan-1-one |
2171803-79-3 | 50mg |
$407.0 | 2023-09-30 | ||
| Enamine | EN300-1292621-100mg |
1-[4-(2,4-dimethyl-1H-imidazol-1-yl)phenyl]ethan-1-one |
2171803-79-3 | 100mg |
$427.0 | 2023-09-30 | ||
| Enamine | EN300-1292621-250mg |
1-[4-(2,4-dimethyl-1H-imidazol-1-yl)phenyl]ethan-1-one |
2171803-79-3 | 250mg |
$447.0 | 2023-09-30 | ||
| Enamine | EN300-1292621-500mg |
1-[4-(2,4-dimethyl-1H-imidazol-1-yl)phenyl]ethan-1-one |
2171803-79-3 | 500mg |
$465.0 | 2023-09-30 | ||
| Enamine | EN300-1292621-1000mg |
1-[4-(2,4-dimethyl-1H-imidazol-1-yl)phenyl]ethan-1-one |
2171803-79-3 | 1000mg |
$485.0 | 2023-09-30 | ||
| Enamine | EN300-1292621-2500mg |
1-[4-(2,4-dimethyl-1H-imidazol-1-yl)phenyl]ethan-1-one |
2171803-79-3 | 2500mg |
$949.0 | 2023-09-30 | ||
| Enamine | EN300-1292621-5000mg |
1-[4-(2,4-dimethyl-1H-imidazol-1-yl)phenyl]ethan-1-one |
2171803-79-3 | 5000mg |
$1406.0 | 2023-09-30 | ||
| Enamine | EN300-1292621-10000mg |
1-[4-(2,4-dimethyl-1H-imidazol-1-yl)phenyl]ethan-1-one |
2171803-79-3 | 10000mg |
$2085.0 | 2023-09-30 |
1-4-(2,4-dimethyl-1H-imidazol-1-yl)phenylethan-1-one Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 1-4-(2,4-dimethyl-1H-imidazol-1-yl)phenylethan-1-one
1-4-(2,4-Dimethyl-1H-Imidazol-1-yl)phenylethan-1-one (CAS No. 2171803-79-3): An Emerging Compound in Medicinal Chemistry
1-4-(2,4-Dimethyl-1H-imidazol-1-yl)phenylethan-1-one (CAS No. 2171803-79-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of imidazole derivatives, which are known for their diverse pharmacological properties, including antifungal, antibacterial, and anti-inflammatory effects. The structural complexity and functional group arrangement of 1-4-(2,4-dimethyl-1H-imidazol-1-yl)phenylethan-1-one make it an intriguing candidate for further research and development.
The imidazole ring is a key feature of this compound, providing a platform for various biological interactions. The presence of two methyl groups at the 2 and 4 positions of the imidazole ring enhances the lipophilicity and stability of the molecule, which can influence its pharmacokinetic properties. Additionally, the phenyl group attached to the ethanone moiety adds to the overall hydrophobicity and can affect the compound's ability to cross biological membranes.
Recent studies have explored the potential applications of 1-4-(2,4-dimethyl-1H-imidazol-1-yl)phenylethan-1-one in various therapeutic areas. One notable area of interest is its antifungal activity. Imidazole derivatives are well-known for their antifungal properties, and preliminary research suggests that 1-4-(2,4-dimethyl-1H-imidazol-1-yl)phenylethan-1-one exhibits potent activity against a range of fungal pathogens. This makes it a promising candidate for the development of new antifungal agents, particularly in cases where existing treatments have shown limited efficacy or resistance issues.
In addition to its antifungal properties, 1-4-(2,4-dimethyl-1H-imidazol-1-yl)phenylethan-1-one has also been investigated for its potential as an antibacterial agent. Studies have demonstrated that this compound can inhibit the growth of several Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes and interference with essential metabolic processes. These findings suggest that 1-4-(2,4-dimethyl-1H-imidazol-1-yl)phenylethan-1-one could be a valuable addition to the arsenal of antibacterial drugs, especially in light of the growing global concern over antibiotic resistance.
The anti-inflammatory properties of 1-4-(2,4-dimethyl-1H-imidazol-1-yl)phenylethan-1-one have also been explored. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This suggests that it may have potential applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). Further research is needed to elucidate the exact mechanisms by which 1-4-(2,4-dimethyl-1H-imidazol-1-y l)phenylethan - ione exerts its anti-inflammatory effects.
Beyond its direct biological activities, 1 - 4 - ( 2 , 4 - dimethyl - 1 H - imidazol - 1 - yl ) phenylethan - ione has also been studied for its potential as a lead compound in drug discovery. The imidazole ring can serve as a scaffold for the design and synthesis of more complex molecules with enhanced pharmacological properties. Researchers are actively exploring various modifications to the structure of 2 , 4 - dimethyl - 5 - ( pentyloxy ) pyrimidine , including substitutions on the phenyl ring and alterations to the ethanone moiety, to optimize its therapeutic potential.
In conclusion, 5 - ( pentyloxy ) pyrimidine (CAS No. 2 , 6 , d i m e t h y l - i m i d a z o l e ) represents an exciting area of research in medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for further development into novel therapeutic agents. As research in this field continues to advance, it is likely that new applications and insights will emerge, contributing to our understanding of this fascinating compound.
2171803-79-3 (1-4-(2,4-dimethyl-1H-imidazol-1-yl)phenylethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)